Cas no 263748-33-0 (1H-Benzotriazole,1-(chloromethyl)-5-methyl-)

1H-Benzotriazole,1-(chloromethyl)-5-methyl- structure
263748-33-0 structure
Product Name:1H-Benzotriazole,1-(chloromethyl)-5-methyl-
CAS No:263748-33-0
MF:C8H8ClN3
MW:181.622220039368
CID:247618
PubChem ID:3475861
Update Time:2025-04-19

1H-Benzotriazole,1-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole,1-(chloromethyl)-5-methyl-
    • 1-(Chloromethyl)-5-methyl-1H-benzotriazole
    • 263748-33-0
    • SCHEMBL19911474
    • 1-(Chloromethyl)-5-methyl-1H-benzo[d][1,2,3]triazole
    • Inchi: 1S/C8H8ClN3/c1-6-2-3-8-7(4-6)10-11-12(8)5-9/h2-4H,5H2,1H3
    • InChI Key: ZYMWTUBDMXNDDU-UHFFFAOYSA-N
    • SMILES: ClCN1C2C=CC(C)=CC=2N=N1

Computed Properties

  • Exact Mass: 181.041
  • Monoisotopic Mass: 181.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 30.7Ų
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